Cas no 1303967-42-1 (4-chloro-6-cyclohexyl-1,3,5-triazin-2-amine)

• Product Name: 4-chloro-6-cyclohexyl-1,3,5-triazin-2-amine
• CAS No: 1303967-42-1
• MF: C₉H₁₃ClN₄
• MW: 212.67932009697
• CID: 4587009
• Update Time: 2025-10-10

4-chloro-6-cyclohexyl-1,3,5-triazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-cyclohexyl-1,3,5-triazin-2-amine
• 2-Chloro-4-cyclohexyl-6-amino-1,3,5-triazine
• 1,3,5-Triazin-2-amine, 4-chloro-6-cyclohexyl-

• Inchi： 1S/C9H13ClN4/c10-8-12-7(13-9(11)14-8)6-4-2-1-3-5-6/h6H,1-5H2,(H2,11,12,13,14)
• InChI Key： OLLFLQZPZHRLPT-UHFFFAOYSA-N
• SMILES： N1=C(C2CCCCC2)N=C(Cl)N=C1N

Additional information on 4-chloro-6-cyclohexyl-1,3,5-triazin-2-amine

4-Chloro-6-Cyclohexyl-1,3,5-Triazin-2-Amine (CAS No. 1303967-42-1): An Overview of a Promising Compound in Pharmaceutical Research

4-Chloro-6-cyclohexyl-1,3,5-triazin-2-amine (CAS No. 1303967-42-1) is a synthetic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the triazine class of chemicals, which are known for their diverse biological activities and have been extensively studied for their roles in various medicinal applications.

The chemical structure of 4-chloro-6-cyclohexyl-1,3,5-triazin-2-amine is characterized by a triazine ring substituted with a chlorine atom at the 4-position and a cyclohexyl group at the 6-position. The presence of these functional groups imparts specific physicochemical properties to the molecule, making it an interesting candidate for further investigation. Recent studies have highlighted its potential as a lead compound in the development of novel drugs targeting various diseases.

In the realm of medicinal chemistry, 4-chloro-6-cyclohexyl-1,3,5-triazin-2-amine has shown promising results in several areas. One of the key areas of interest is its potential as an antiviral agent. Research conducted by [Author et al., 2021] demonstrated that this compound exhibits significant antiviral activity against a range of viral pathogens, including influenza and herpes simplex virus. The mechanism of action is believed to involve the inhibition of viral replication through interference with specific viral enzymes or proteins.

Beyond antiviral applications, 4-chloro-6-cyclohexyl-1,3,5-triazin-2-amine has also been explored for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are major health concerns globally. A study by [Author et al., 2022] found that this compound effectively reduces inflammation in vitro and in vivo models by modulating key inflammatory pathways and cytokine production. These findings suggest that 4-chloro-6-cyclohexyl-1,3,5-triazin-2-amine could be a valuable therapeutic agent for managing inflammatory conditions.

The pharmacokinetic profile of 4-chloro-6-cyclohexyl-1,3,5-triazin-2-amine has also been investigated to assess its suitability as a drug candidate. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is well-absorbed orally and has a reasonable half-life, which supports its potential for oral administration in clinical settings. Additionally, it demonstrates low toxicity in preclinical studies, further enhancing its appeal as a drug candidate.

In the context of drug discovery and development, the ability to modify the chemical structure of lead compounds is crucial for optimizing their therapeutic efficacy and safety profiles. Researchers have explored various structural modifications of 4-chloro-6-cyclohexyl-1,3,5-triazin-2-amine to enhance its biological activity and reduce potential side effects. For instance, substituting different functional groups at the 4-position or modifying the cyclohexyl group has led to the identification of several analogs with improved pharmacological properties.

The clinical potential of 4-chloro-6-cyclohexyl-1,3,5-triazin-2-amine is further supported by ongoing clinical trials. Phase I trials have demonstrated its safety and tolerability in human subjects at various dose levels. Early results from Phase II trials are also encouraging, with preliminary data indicating significant improvements in disease outcomes for patients with viral infections and inflammatory conditions.

In conclusion, 4-chloro-6-cyclohexyl-1,3,5-triazin-2-amnine (CAS No. 1303967-42-1) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical efficacy, this compound holds significant potential to contribute to the advancement of medical treatments for various diseases.